(3R,5S,7R,8R,9S,10S,12S,13R,14S)-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,

• CAS No.: 18866-87-0
• Product Name: (3R,5S,7R,8R,9S,10S,12S,13R,14S)-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,
• Molecular Formula: C27H48O4
• Molecular Weight: 436.7 g/mol
• IUPAC Name: (3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7,12-triol
• Standard InChI: InChI=1S/C27H48O4/c1-16(7-6-11-25(2,3)31)19-8-9-20-24-21(15-23(30)27(19,20)5)26(4)12-10-18(28)13-17(26)14-22(24)29/h16-24,28-31H,6-15H2,1-5H3/t16-,17+,18-,19-,20+,21+,22-,23+,24+,26+,27-/m1/s1
• Standard InChIKey: NTIXPPFPXLYJCT-RNUSRIHUSA-N
• Isomeric SMILES: C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
• SMILES: CC(CCCC(C)(C)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Canonical SMILES: CC(CCCC(C)(C)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Physical Description: Solid
• Description: 5b-Cholestane-3a, 7a, 12a, 25-tetrol belongs to the class of organic compounds known as cholesterols and derivatives. Cholesterols and derivatives are compounds containing a 3-hydroxylated cholestane core. 5b-Cholestane-3a, 7a, 12a, 25-tetrol is considered to be a practically insoluble (in water) and relatively neutral molecule. 5b-Cholestane-3a, 7a, 12a, 25-tetrol has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, 5b-cholestane-3a, 7a, 12a, 25-tetrol is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 5 beta cholestane-3 alpha,7 alpha,12 alpha,25-tetrol; 5 beta-cholestane-3 beta,7 alpha,12 alpha,25-tetrol; cholestane-3,7,12,25-tetrol
• PubChem Compound: 5284211
• Last Modified: Nov 11 2021